Cas no 128918-28-5 (3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide)

• Product Name: 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide
• CAS No: 128918-28-5
• MF: C₁₀H₁₂N₄OS
• MW: 236.293479919434
• CID: 185988
• PubChem ID: 736355
• Update Time: 2025-07-01

3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide
• Thieno[2,3-b]pyridine-2-carboxylicacid, 3-amino-4,6-dimethyl-, hydrazide
• 2-???-4,6-dimethylthiopheno[2,3-b]pyridine-3-ylamine
• 3-amino-2-(hydrazinocarbonyl)-4,6-dimethylthieno[2,3-b]pyridine
• 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridine carbohydrazide
• 3-Amino-4,6-dimethylthieno< 2,3-b> pyridine-2-carbohydrazide
• AC1LEHXU
• AC1Q2P5S
• cid_736355
• Oprea1_714819
• 3-Amino-4,6-dimethylthieno[2,3-b]pyridin-2-carbohydrazide
• BDBM96349
• AKOS001121600
• F1603-0397
• 3-azanyl-4,6-dimethyl-thieno[2,3-b]pyridine-2-carbohydrazide
• 3-amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carbohydrazide
• J-511600
• Z90667643
• CHEMBL1326997
• UPCMLD0ENAT5380471:001
• EN300-13713
• 128918-28-5
• DTXSID40353007
• 3-amino-4,6-dimethyl-2-thieno[2,3-b]pyridinecarbohydrazide
• CCG-253297
• MLS000779364
• CS-0233920
• HMS2749L03
• SMR000416078
• Thieno[2,3-b]pyridine-2-carboxylic acid, 3-amino-4,6-dimethyl-, hydrazide
• 3-Amino-4,6-dimethyl-thieno[2,3-b]pyridine-2-carboxylic acid hydrazide
• STK836442
• G31444

• MDL： MFCD02315560
• Inchi： 1S/C10H12N4OS/c1-4-3-5(2)13-10-6(4)7(11)8(16-10)9(15)14-12/h3H,11-12H2,1-2H3,(H,14,15)
• InChI Key： FOUODUVGPUPSNW-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C2C1=NC(C)=CC=2C)N

Computed Properties

• Exact Mass: 236.07336
• Monoisotopic Mass: 236.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 94.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide

Professional Introduction to 3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide (CAS No. 128918-28-5)

3-Amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 128918-28-5, belongs to the thienopyridine class of molecules, which are known for their diverse biological activities. The presence of both amino and carbohydrazide functional groups in its structure makes it a promising candidate for further exploration in drug discovery and development.

The structure of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide features a fused ring system consisting of a thiophene ring connected to a pyridine ring. This particular arrangement contributes to its stability and reactivity, making it an interesting scaffold for medicinal chemistry applications. The amino group at the 3-position and the carbohydrazide moiety at the 2-position are key functional sites that can be modified or utilized in the synthesis of more complex derivatives with enhanced pharmacological properties.

In recent years, there has been a growing interest in thienopyridine derivatives due to their potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. The 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide compound has been studied for its ability to interact with biological targets such as enzymes and receptors. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain enzymes involved in cell proliferation and signal transduction pathways.

One of the most compelling aspects of this compound is its versatility in chemical modification. The carbohydrazide group can undergo various reactions, including condensation with aldehydes and ketones to form hydrazones, which are often used in the synthesis of pharmacologically active compounds. Additionally, the amino group can be acylated or alkylated to introduce different substituents that may enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have shown that 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide can effectively bind to several protein targets, including kinases and transcription factors. These interactions are believed to contribute to its potential therapeutic effects. For instance, inhibition of specific kinases has been linked to anti-cancer activities, while modulation of transcription factors may have implications in treating inflammatory diseases.

The synthesis of 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities for further studies.

Given its promising biological profile, this compound has been tested in various preclinical models to evaluate its efficacy and safety. Initial results indicate that it exhibits moderate activity against certain disease models without significant toxicity. However, further studies are needed to fully understand its mechanism of action and potential side effects. Long-term toxicity studies and pharmacokinetic assessments are essential steps before considering clinical trials.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies and structural modifications. The 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide scaffold provides a rich platform for such explorations. By incorporating different substituents or altering the core structure, researchers can generate libraries of compounds with tailored properties. High-throughput screening techniques combined with structure-activity relationship (SAR) studies can accelerate the discovery process.

The role of computational tools in drug discovery cannot be overstated. Software packages for molecular modeling and virtual screening have become indispensable in identifying lead compounds like 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carbohydrazide. These tools allow scientists to predict how different molecules will interact with biological targets before conducting expensive wet-lab experiments. This approach not only saves time but also reduces the need for animal testing by prioritizing the most promising candidates.

The future prospects for this compound remain bright as research continues to uncover new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into clinical treatments. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can harness the full potential of this molecule and related derivatives.